Cas no 62574-33-8 (Methanone, (5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)phenyl-)

• Product Name: Methanone, (5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)phenyl-
• CAS No: 62574-33-8
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• CID: 439717
• PubChem ID: 4390393
• Update Time: 2025-04-19

Methanone, (5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)phenyl-
• (5-chloro-3-methyl-1-phenylpyrazol-4-yl)-phenylmethanone
• DTXSID60402763
• SCHEMBL5643538
• 62574-33-8
• ST51003135
• (5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-phenyl-methanone
• SPUBGWOTCJSKHR-UHFFFAOYSA-N
• AKOS024368641
• (5-chloro-3-methyl-1-phenyl-lH-pyrazol-4-yl)-phenyl-methanone

• Inchi： 1S/C17H13ClN2O/c1-12-15(16(21)13-8-4-2-5-9-13)17(18)20(19-12)14-10-6-3-7-11-14/h2-11H,1H3
• InChI Key： SPUBGWOTCJSKHR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C2C=CC=CC=2)=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 296.07179
• Monoisotopic Mass: 296.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 4.6

Experimental Properties

• PSA: 34.89